Cas no 14467-32-4 (Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-,(aS)-)

• Product Name: Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-,(aS)-
• CAS No: 14467-32-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 120427
• PubChem ID: 24879241
• Update Time: 2025-04-18

Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-,(aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-,(aS)-
• (1S)-2-(tert-butylamino)-1-phenylethanol
• (S)-(+)-2-tert-Butylamino-1-phenylethanol
• (+)-a-[(tert-Butylamino)methyl]benzyl alcohol
• (S)-(+)-2-TERT-BUTYLAMINO-1-PHENYLETHAN&amp
• 2-(tert-butylamino)-1-pheny-1-phenyl
• 2-t-butylamino-1-phenylethanol
• Benzenemethanol,a-[[(1,1-dimethylethyl)amino]methyl]-,(aS)
• Benzenemethanol,a-[[(1,1-dimethylethyl)amino]methyl]-,(S)
• Benzyl alcohol,a-[(tert-butylamino)methyl]-,L-(+)-(8CI)
• N-(tert-butyl)-1-phenyl-2-aminoethanol
• N-tert-butyl-2-phenyl-2-hydroxyethylamine
• N-tert-butylphenylethanolamine
• (S)-(+)-2-TERT-BUTYLAMINO-1-PHENYLETHAN&
• Benzenemethanol, alpha-[[(1,1-dimethylethyl)amino]methyl]-, (alphaS)-
• SCHEMBL421051
• (S)-(+)-2-tert-Butylamino-1-phenylethanol, 97%
• AS-80382
• DTXSID60468182
• (S)-(+)-2-TERT-BUTYLAMINO-1-PHENYLETHAN
• J-007996
• 14467-32-4
• (1S)-2-(tert-butylamino)-1-phenylethan-1-ol
• G78584
• Benzenemethanol, ?-[[(1,1-dimethylethyl)amino]methyl]-, (?S)-

• MDL： MFCD03094057
• Inchi： 1S/C12H19NO/c1-12(2,3)13-9-11(14)10-7-5-4-6-8-10/h4-8,11,13-14H,9H2,1-3H3/t11-/m1/s1
• InChI Key： NRVOOKOHYKJCPB-LLVKDONJSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)CNC(C)(C)C

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.989
• Melting Point: 105-108 °C (lit.)
• Boiling Point: 284°Cat760mmHg
• Flash Point: 80.7°C
• Refractive Index: 1.52
• PSA: 32.26000
• LogP: 2.49900
• Solubility: Not available
• Optical Activity: [α]20/D +80°, c = 1 in chloroform

Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-,(aS)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38